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Compound of Interest

Compound Name: 5-Bromoquinoxalin-6-amine

Cat. No.: B154387 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the handling of 5-Bromoquinoxalin-6-amine (CAS No. 50358-63-9), a

compound used in pharmaceutical research. Adherence to these guidelines is critical for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
5-Bromoquinoxalin-6-amine is classified as a hazardous substance.[1] Understanding its

potential dangers is the first step toward safe handling.

GHS Hazard Statements:

H301/H311/H331: Toxic if swallowed, in contact with skin, or if inhaled.[2]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][4]

H341: Suspected of causing genetic defects.[1][4]
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Signal Word: Danger[2][5]

Personal Protective Equipment (PPE) Requirements
A multi-layered approach to personal protection is necessary to mitigate the risks associated

with this compound.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4]

Protects against splashes and

dust particles that can cause

serious eye irritation.[1][2][3]

Hand Protection
Chemical impermeable gloves.

Must be inspected prior to use.

Prevents skin contact, as the

substance is toxic and causes

skin irritation.[2][3][4]

Body Protection
Wear fire/flame resistant and

impervious clothing.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[4]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

Protects against inhalation of

dust or vapors, which can be

toxic and cause respiratory

irritation.[1][2][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental impact.

Experimental Workflow for Safe Handling
The following workflow outlines the key steps for safely handling 5-Bromoquinoxalin-6-amine
in a laboratory setting.
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Caption: A logical workflow for the safe handling of 5-Bromoquinoxalin-6-amine.

Step-by-Step Handling Protocol
Preparation:

Obtain, read, and follow all safety instructions before use.[1][4][6]

Ensure adequate ventilation in the handling area.[4] Work in a well-ventilated place, such

as a chemical fume hood.[4]

Set up an emergency exit and risk-elimination area.[4]

Inspect all PPE for integrity before use.

Handling:

Avoid all personal contact, including inhalation.[5]
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Wear the specified protective gloves, clothing, and eye/face protection.[1][4][6]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[1][4][5][6]

Use non-sparking tools to prevent ignition.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1][4][5]

Store away from incompatible materials and foodstuff containers.[5]

Disposal Plan
Proper disposal is a critical final step to ensure safety and environmental responsibility.

Waste Type Disposal Procedure

Unused Product

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations.[1][4]

Contaminated Packaging

Containers can be triple rinsed (or equivalent)

and offered for recycling or reconditioning.

Alternatively, puncture to make unusable and

dispose of in a sanitary landfill.[4]

Contaminated Clothing
Take off contaminated clothing immediately and

wash it before reuse.[1][4]

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure.

First Aid Measures
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The following diagram illustrates the immediate first aid steps to be taken in case of exposure.

Exposure Route Immediate Action

Medical Attention

Skin Contact Wash with plenty of water

Eye Contact Rinse cautiously with water for several minutes

Inhalation Remove to fresh air

Ingestion Rinse mouth. Do NOT induce vomiting

Get medical help/advice

Click to download full resolution via product page

Caption: First aid procedures for exposure to 5-Bromoquinoxalin-6-amine.

Detailed First Aid Instructions:

If on Skin: Wash with plenty of water.[1][4] If skin irritation occurs, get medical help.[1][4]

Take off contaminated clothing and wash it before reuse.[1][4]

If in Eyes: Rinse cautiously with water for several minutes.[1][4] Remove contact lenses, if

present and easy to do.[1][4] Continue rinsing.[1][4]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1][4] Get

medical help if you feel unwell.[1][4]

If Swallowed: Get medical help immediately.[1][4][5] Rinse mouth.[1][4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with skin and eyes.[4] Use personal

protective equipment, including chemical impermeable gloves.[4] Ensure adequate

ventilation.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the chemical enter drains.[4]

Containment and Cleaning: Clean up all spills immediately.[5] Use dry clean-up procedures

and avoid generating dust.[5] Place in a suitable, labeled container for waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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